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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B612673 Get Quote

Technical Support Center: Gastrin I (1-14),
Human
This guide provides troubleshooting advice and answers to frequently asked questions

regarding the handling and solubility of Gastrin I (1-14), human. It is designed for researchers,

scientists, and drug development professionals to facilitate seamless experimental workflows.

Frequently Asked Questions (FAQs)
Q1: Why is my lyophilized Gastrin I (1-14) peptide not dissolving in neutral water?

Gastrin I (1-14), human, has an amino acid sequence containing five consecutive glutamic

acid residues (Glu-Glu-Glu-Glu-Glu).[1][2] These residues make the peptide acidic. In a neutral

pH solution, the acidic side chains are not fully deprotonated, which can lead to intermolecular

hydrogen bonding and lower solubility.

Q2: What is the recommended solvent for reconstituting Gastrin I (1-14)?

For optimal solubility, it is recommended to dissolve the peptide in a slightly basic, sterile buffer.

A 1% aqueous ammonia solution is often effective.[3] Alternatively, adding a small amount of

ammonium hydroxide (NH₄OH) to your aqueous buffer can also facilitate dissolution.[4] Always

start with a small test amount of the peptide before dissolving the entire sample.[5]

Q3: Can I use organic solvents like DMSO to dissolve the peptide?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b612673?utm_src=pdf-interest
https://www.benchchem.com/product/b612673?utm_src=pdf-body
https://www.benchchem.com/product/b612673?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/131842901
https://www.echelon-inc.com/product/gastrin-i-1-14/
https://cdn.caymanchem.com/cdn/insert/24457.pdf
https://www.medchemexpress.com/gastrin-i-1-14-human.html
https://www.sb-peptide.com/support/solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yes, for very hydrophobic peptides or if aqueous solutions fail, a small amount of dimethyl

sulfoxide (DMSO) can be used to first solubilize the peptide.[4] Subsequently, this solution

should be slowly diluted with your aqueous buffer to the desired final concentration.[4][6] Note

that peptides containing Cys, Met, or Trp, like Gastrin I (1-14), are susceptible to oxidation, and

the use of DMSO should be approached with caution in sensitive applications.[5]

Q4: How should I prepare and store a stock solution?

After reconstituting the peptide in the appropriate solvent, it is crucial to aliquot the stock

solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the

peptide. Store the aliquots in a freezer at -20°C or, for long-term storage, at -80°C.[2][7][8] A

solution stored at -80°C should be used within a year.[7]

Q5: What are the key physical and chemical properties of Gastrin I (1-14), human?

The primary characteristics of the peptide are summarized in the table below. This information

is critical for calculating molar concentrations and understanding its chemical nature.

Data Summary
Table 1: Physical and Chemical Properties of Gastrin I
(1-14), human

Property Value Reference

Molecular Formula C₇₉H₁₀₀N₁₆O₂₇ [1][7][9]

Molecular Weight ~1705.7 g/mol [1][2][7]

Amino Acid Sequence

Glp-Gly-Pro-Trp-Leu-Glu-Glu-

Glu-Glu-Glu-Ala-Tyr-Gly-Trp-

OH

[2]

Appearance Lyophilized Powder [3][8]

Purity Typically ≥95% (HPLC) [2][8]

Storage (Lyophilized) -20°C or below [2][8]

Table 2: Solubility Data for Gastrin I (1-14), human
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Solvent Concentration Conditions Reference

1% Aqueous

Ammonia
Up to 1 mg/mL

Sonication may be

required

Water 1.00-1.04 mg/mL
May require pH

adjustment

H₂O Soluble
Conditions not

specified
[10]

DMSO
100 mg/mL (54.95

mM)

Requires ultrasonic

treatment
[11][12]

Note: The high concentration in DMSO should be confirmed for your specific batch and

experimental needs. Always use newly opened, anhydrous DMSO for best results.
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Problem Possible Cause(s) Recommended Solution(s)

Cloudy or Insoluble Solution

1. Incorrect solvent pH.2.

Peptide concentration is too

high.3. Insufficient mixing.

1. Reconstitute in a slightly

basic buffer (e.g., 1% ammonia

solution).[3]2. Try dissolving at

a lower concentration.3. Gently

vortex or sonicate the solution

briefly to aid dissolution.[5][11]

Precipitate Forms After Adding

to Buffer

1. The pH of the final buffer is

incompatible with peptide

solubility.2. "Salting out" effect

due to high salt concentration

in the buffer.

1. Ensure the final pH of the

experimental medium is

compatible with the dissolved

peptide.2. Dilute the stock

solution further before adding

to a high-salt buffer. Consider

dialysis to exchange buffers if

necessary.

Loss of Biological Activity

1. Peptide degradation due to

improper storage.2. Oxidation

of sensitive residues (Trp).3.

Multiple freeze-thaw cycles.

1. Store stock solutions in

single-use aliquots at -20°C or

-80°C.[7]2. Use oxygen-free

buffers for reconstitution and

experiments.[5]3. Avoid

repeated freezing and thawing

of the stock solution.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Gastrin I (1-
14), human
This protocol outlines the recommended steps for solubilizing Gastrin I (1-14) to create a stock

solution.

Materials:

Vial of lyophilized Gastrin I (1-14), human
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Sterile, high-purity water

10% Ammonium Hydroxide (NH₄OH) solution or 1% Ammonia solution

Sterile polypropylene microcentrifuge tubes

Calibrated micropipettes

Methodology:

Equilibrate: Allow the vial of lyophilized peptide to warm to room temperature before opening

to prevent condensation.[5][13]

Centrifuge: Briefly centrifuge the vial (e.g., 10,000 x g for 1-2 minutes) to ensure all the

powder is collected at the bottom.[5][13]

Prepare Solvent: Prepare a slightly basic solvent. A common starting point is sterile water

with a small addition of 10% NH₄OH to adjust the pH to be slightly basic, or use a pre-made

1% ammonia solution.[3][4]

Initial Solubilization: Using a sterile pipette tip, add the calculated volume of the basic solvent

to the vial to achieve the desired stock concentration (e.g., 1 mg/mL).

Mix Gently: Gently swirl or vortex the vial to mix. Avoid vigorous shaking, which can cause

aggregation or denaturation.[13]

Aid Dissolution (If Needed): If the peptide does not dissolve completely, a brief sonication

(e.g., 3 cycles of 10 seconds, chilling on ice in between) can be applied.[5][11] The solution

should be clear and free of particulates.

Aliquot and Store: Once fully dissolved, immediately aliquot the solution into sterile, single-

use polypropylene tubes. Store frozen at -20°C for short-term or -80°C for long-term storage.

[7]
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Start: Lyophilized
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and vortex/sonicate gently

No

Success: Peptide is dissolved.
Aliquot and store at -80°C.

YesIs the solution clear?
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Caption: A step-by-step workflow for dissolving Gastrin I (1-14).
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Caption: Direct and indirect signaling pathways of Gastrin I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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